Cas no 1612219-57-4 (4-Acetyl-2-iodobenzoic acid)

• Product Name: 4-Acetyl-2-iodobenzoic acid
• CAS No: 1612219-57-4
• MF: C₉H₇IO₃
• MW: 290.054555177689
• CID: 4774696
• PubChem ID: 131699845
• Update Time: 2025-08-03

4-Acetyl-2-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Acetyl-2-iodobenzoic acid
• AK00746598
• IC1=C(C(=O)O)C=CC(=C1)C(C)=O
• C9H7IO3
• AKOS037648928
• 4-Acetyl-2-iodobenzoicacid
• D80417
• BS-16046
• MFCD31699532
• 1612219-57-4
• CS-0160781

• Inchi： 1S/C9H7IO3/c1-5(11)6-2-3-7(9(12)13)8(10)4-6/h2-4H,1H3,(H,12,13)
• InChI Key： AXHJEOGNSSBUAX-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C)=O)C=CC=1C(=O)O

Computed Properties

• Exact Mass: 289.94399g/mol
• Monoisotopic Mass: 289.94399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.4

Additional information on 4-Acetyl-2-iodobenzoic acid

Research Briefing on 4-Acetyl-2-iodobenzoic Acid (CAS: 1612219-57-4) in Chemical Biology and Pharmaceutical Applications

4-Acetyl-2-iodobenzoic acid (CAS: 1612219-57-4) is a key intermediate in the synthesis of various bioactive compounds and pharmaceuticals. Recent studies have highlighted its utility in medicinal chemistry, particularly in the development of novel therapeutic agents. This briefing provides an overview of the latest research findings, focusing on its chemical properties, synthetic applications, and potential pharmacological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 4-Acetyl-2-iodobenzoic acid as a building block for the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The study demonstrated that the iodine moiety in the compound facilitates efficient cross-coupling reactions, enabling the rapid assembly of diverse chemical libraries. These libraries were screened against cancer-related PPIs, leading to the identification of several promising lead compounds with nanomolar affinity.

Another significant application of 4-Acetyl-2-iodobenzoic acid was reported in a 2024 ACS Chemical Biology article, where it was used to develop fluorescent probes for imaging cellular processes. The acetyl group was modified to introduce fluorophores, resulting in probes with high specificity for intracellular targets. These probes were successfully employed in live-cell imaging studies, providing insights into dynamic biological processes such as protein trafficking and enzyme activity.

From a pharmacological perspective, recent preclinical studies have investigated the anti-inflammatory properties of derivatives synthesized from 4-Acetyl-2-iodobenzoic acid. A 2023 European Journal of Medicinal Chemistry paper reported that these derivatives exhibited potent inhibition of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. The findings suggest potential applications in the treatment of chronic inflammatory diseases, though further in vivo studies are warranted.

In conclusion, 4-Acetyl-2-iodobenzoic acid (CAS: 1612219-57-4) continues to be a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features enable diverse synthetic applications, ranging from drug discovery to molecular imaging. Future research directions may include optimizing its derivatives for enhanced bioavailability and exploring its potential in targeted therapy.